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Compound of Interest

Compound Name: 2-Methyl-6-nitrobenzoic acid

Cat. No.: B120224

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical waste is a critical component of laboratory operations. This guide provides
essential, step-by-step procedures for the proper disposal of 2-Methyl-6-nitrobenzoic acid,
ensuring the safety of laboratory personnel and the protection of the environment. Adherence
to these protocols is vital to prevent hazardous chemical reactions and maintain regulatory
compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE).

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles, and a laboratory coat. If there is a risk of generating dust, appropriate respiratory
protection, such as a type N95 respirator, should be used.

o Ventilation: All handling of 2-Methyl-6-nitrobenzoic acid should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

e Incompatible Materials: To prevent potentially hazardous reactions, 2-Methyl-6-nitrobenzoic
acid waste must be kept separate from strong oxidizing agents and strong bases.

Quantitative Data Summary
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A summary of the key physical and chemical properties of 2-Methyl-6-nitrobenzoic acid is
provided in the table below for easy reference.

Property Value

CAS Number 13506-76-8

Molecular Formula CsH7NOa4

Molecular Weight 181.15 g/mol [1]

Appearance Yellow to brown powder or crystals[1]
Melting Point 151-159 °CJ[1]

pKa 1.87 (at 25°C)[2]

Water Solubility Insoluble[3]

Storage Class 11 (Combustible Solids)

Storage Temperature Room Temperature[1][2]

Step-by-Step Disposal Protocol

The primary method for the disposal of 2-Methyl-6-nitrobenzoic acid is to manage it as
hazardous chemical waste, ensuring collection by a licensed environmental services company.
Under no circumstances should this chemical be discharged into drains or sewers.

o Waste Identification and Segregation:
o Clearly label the waste as "2-Methyl-6-nitrobenzoic acid."

o Segregate this waste stream from other chemical wastes, particularly from incompatible
materials such as strong oxidizing agents and bases, to prevent dangerous reactions.[4]

e Containerization:

o Use a dedicated, suitable, and properly sealed container for the waste. The original
container is often the best choice if it is in good condition.[4]
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o Ensure the container is chemically compatible and free from any leaks or damage.
e Labeling:

o The waste container must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("2-Methyl-6-nitrobenzoic acid"), and any other information required by
your institution's Environmental Health and Safety (EHS) department and local

regulations.
e Storage:

o Store the sealed and labeled waste container in a designated, cool, dry, and well-
ventilated hazardous waste accumulation area.

o The storage area should be secure to prevent unauthorized access.[4]
o Ensure secondary containment is in place to mitigate any potential leaks.[4]
e Collection and Disposal:

o Contact your institution's EHS office or a certified hazardous waste disposal contractor to
schedule a pickup for the waste.[4]

o The disposal must be carried out at an approved waste disposal plant in accordance with
all local, state, and federal regulations, such as the Resource Conservation and Recovery
Act (RCRA) in the United States.[4]

Experimental Protocols
Small Spill Cleanup Procedure:

In the event of a small spill of 2-Methyl-6-nitrobenzoic acid, the following cleanup protocol
should be followed:

e Remove Ignition Sources: Immediately remove all sources of ignition from the area, as the
compound is combustible.[3]
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o Dampen the Spill: To prevent the generation of dust, dampen the solid spill material with 60-
70% ethanol.[3]

o Collect the Material: Carefully transfer the dampened material into a suitable, labeled
container for chemical waste. Use absorbent paper dampened with 60-70% ethanol to
collect any remaining residue.[3]

o Decontaminate the Area: Wash all contaminated surfaces with 60-70% ethanol followed by a
thorough washing with a soap and water solution.[3]

o Dispose of Contaminated Materials: Seal the absorbent paper and any contaminated
cleaning materials in a vapor-tight plastic bag for proper disposal as hazardous waste.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Methyl-6-
nitrobenzoic acid.
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Disposal Workflow for 2-Methyl-6-nitrobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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